Cas no 953383-43-2 (N-{3-4-(dimethylamino)phenylpropyl}-2-fluorobenzamide)

• Product Name: N-{3-4-(dimethylamino)phenylpropyl}-2-fluorobenzamide
• CAS No: 953383-43-2
• MF: C₁₈H₂₁FN₂O
• MW: 300.370548009872
• CID: 6009223
• PubChem ID: 16889828
• Update Time: 2025-10-31

N-{3-4-(dimethylamino)phenylpropyl}-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{3-4-(dimethylamino)phenylpropyl}-2-fluorobenzamide
• N-[3-[4-(dimethylamino)phenyl]propyl]-2-fluorobenzamide
• 953383-43-2
• AKOS024490623
• N-{3-[4-(dimethylamino)phenyl]propyl}-2-fluorobenzamide
• N-(3-(4-(dimethylamino)phenyl)propyl)-2-fluorobenzamide
• F5019-0672

• Inchi： 1S/C18H21FN2O/c1-21(2)15-11-9-14(10-12-15)6-5-13-20-18(22)16-7-3-4-8-17(16)19/h3-4,7-12H,5-6,13H2,1-2H3,(H,20,22)
• InChI Key： KADBLONHCADNKN-UHFFFAOYSA-N
• SMILES： C(NCCCC1=CC=C(N(C)C)C=C1)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 300.16379146g/mol
• Monoisotopic Mass: 300.16379146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 32.3Ų

Additional information on N-{3-4-(dimethylamino)phenylpropyl}-2-fluorobenzamide

N-{3-4-(Dimethylamino)phenylpropyl}-2-Fluorobenzamide: A Comprehensive Overview

N-{3-4-(Dimethylamino)phenylpropyl}-2-fluorobenzamide (CAS No. 953383-43-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its IUPAC name, is a derivative of benzamide with a fluorinated aromatic ring and a substituted phenylpropyl group. The presence of these functional groups imparts distinct chemical and biological characteristics, making it a subject of extensive research.

The molecular structure of N-{3-4-(Dimethylamino)phenylpropyl}-2-fluorobenzamide is characterized by a 2-fluorobenzamide moiety linked to a 3-(4-dimethylaminophenyl)propyl chain. The fluorine atom in the benzamide ring enhances the compound's lipophilicity and metabolic stability, while the dimethylamino group on the phenyl ring confers basicity and potential interactions with biological targets. These features collectively contribute to the compound's pharmacological profile, which includes activities such as anti-inflammatory, analgesic, and neuroprotective effects.

Recent studies have explored the potential therapeutic applications of N-{3-4-(Dimethylamino)phenylpropyl}-2-fluorobenzamide in various disease models. One notable area of research is its anti-inflammatory properties. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition is attributed to its ability to modulate nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Moreover, N-{3-4-(Dimethylamino)phenylpropyl}-2-fluorobenzamide has shown promising analgesic effects in animal models of pain. Preclinical studies have reported that it can reduce nociceptive responses in both acute and chronic pain models, suggesting its potential as a novel analgesic agent. The mechanism underlying these effects is thought to involve interactions with opioid receptors and other pain-modulating pathways in the central nervous system.

In addition to its anti-inflammatory and analgesic properties, N-{3-4-(Dimethylamino)phenylpropyl}-2-fluorobenzamide has also been investigated for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-{3-4-(Dimethylamino)phenylpropyl}-2-fluorobenzamide has also been studied to understand its bioavailability and metabolism. In vivo studies have demonstrated that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing regimens. Metabolism primarily occurs via hepatic enzymes, with major metabolites being identified through mass spectrometry analysis.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of N-{3-4-(Dimethylamino)phenylpropyl}-2-fluorobenzamide in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at various dose levels, with no serious adverse events reported. Phase II trials are expected to provide more detailed insights into its efficacy in specific disease conditions.

In conclusion, N-{3-4-(Dimethylamino)phenylpropyl}-2-fluorobenzamide (CAS No. 953383-43-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of medicinal chemistry and drug discovery. Ongoing research continues to uncover new aspects of its mechanism of action and clinical utility, paving the way for its potential use in treating various inflammatory, pain-related, and neurodegenerative disorders.